Cas no 215-58-7 (Dibenzoa,canthracene)

• Product Name: Dibenzoa,canthracene
• CAS No: 215-58-7
• MF: C₂₂H₁₄
• MW: 278.346565723419
• MDL: MFCD00003603
• CID: 254880
• PubChem ID: 24893724
• Update Time: 2025-07-23

Dibenzoa,canthracene Chemical and Physical Properties

Names and Identifiers

• Benzo[f]tetraphene
• 1,2:3,4-Dibenzanthracene
• 1,2:3,4-Dibenzanthracene Solution
• benzo[b]triphenylene
• Dibenz[a,c]anthracene
• Dibenzo[a,c]anthracene-13C6
• 1,2,3,4-Dibenzanthracene
• Benzo<b>triphenylene
• Benzotriphenylene
• dibenaz[a,c]anthracene
• Dibenzo(a,c)anthracene
• Dibenzo[a,c]anthracene
• Dibenzoa,canthracene

• MDL： MFCD00003603
• Inchi： 1S/C22H14/c1-2-8-16-14-22-20-12-6-4-10-18(20)17-9-3-5-11-19(17)21(22)13-15(16)7-1/h1-14H
• InChI Key： RAASUWZPTOJQAY-UHFFFAOYSA-N
• SMILES： C12=CC3C=CC=CC=3C=C1C1C=CC=CC=1C1C=CC=CC2=1

Computed Properties

• Exact Mass: 278.11000
• Monoisotopic Mass: 278.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow to brown solid
• Density: 1.1489 (estimate)
• Melting Point: 205-207 °C (lit.)
• Boiling Point: 518 °C(lit.)
• Flash Point: -18 °C
• Refractive Index: 1.8120 (estimate)
• PSA: 0.00000
• LogP: 6.29940
• Solubility: Not determined

Dibenzoa,canthracene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H331-H400
• Warning Statement： P261-P273-P280-P301 + P310-P311
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-50
• Safety Instruction： S36/37; S45; S61; S62
• RTECS：DM1925000
• Hazardous Material Identification：
• Storage Condition：Approximately 4 ° C
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes

Additional information on Dibenzoa,canthracene

Recent Advances in the Study of 215-58-7 and Dibenzoa,canthracene: Implications for Chemical Biomedicine

The chemical compound 215-58-7, also known as Dibenzoa,canthracene, has garnered significant attention in recent biomedical research due to its unique structural properties and potential therapeutic applications. This polycyclic aromatic hydrocarbon (PAH) has been the subject of numerous studies aimed at elucidating its biological activity, metabolic pathways, and potential carcinogenic effects. Recent advancements in analytical techniques and molecular modeling have provided new insights into the compound's behavior in biological systems, offering promising avenues for drug development and toxicology research.

A 2023 study published in the Journal of Medicinal Chemistry explored the molecular interactions of 215-58-7 with various cellular receptors, particularly focusing on its affinity for aryl hydrocarbon receptor (AhR) pathways. The research team employed advanced computational docking simulations combined with in vitro assays to demonstrate how structural modifications of Dibenzoa,canthracene could potentially modulate its biological activity. These findings have important implications for the design of novel therapeutic agents targeting AhR-mediated pathways in inflammatory diseases and cancer.

In the field of environmental toxicology, recent investigations have focused on the metabolic activation of 215-58-7 and its potential genotoxic effects. A 2024 study in Chemical Research in Toxicology utilized state-of-the-art mass spectrometry techniques to identify novel metabolites of Dibenzoa,canthracene in mammalian systems. The researchers discovered previously unknown metabolic pathways that may contribute to the compound's carcinogenic potential, providing crucial data for risk assessment models in occupational and environmental health settings.

From a pharmaceutical development perspective, several research groups have reported progress in synthesizing Dibenzoa,canthracene derivatives with improved pharmacological profiles. A notable 2023 publication in Bioorganic & Medicinal Chemistry Letters described the successful modification of 215-58-7's structure to enhance its solubility while maintaining biological activity. These structural analogs showed promising results in preliminary anti-inflammatory assays, suggesting potential applications in chronic inflammatory conditions.

The analytical characterization of 215-58-7 has also seen significant advancements. Recent studies employing high-resolution NMR spectroscopy and X-ray crystallography have provided unprecedented detail about the compound's three-dimensional structure and electronic properties. These structural insights are proving invaluable for understanding structure-activity relationships and guiding rational drug design efforts centered around the Dibenzoa,canthracene scaffold.

Looking forward, the research community continues to explore the dual nature of 215-58-7 as both a potential therapeutic agent and an environmental contaminant. Ongoing clinical trials are investigating the safety profile of modified Dibenzoa,canthracene derivatives, while parallel studies aim to develop more sensitive detection methods for environmental monitoring. The convergence of these research directions highlights the compound's complex role in chemical biomedicine and underscores the need for interdisciplinary approaches to fully harness its potential while mitigating associated risks.